Erythro-9-(2-Hydroxy-3-nonyl)adenine hydrochloride

• CAS No.: 81408-49-3
• Product Name: Erythro-9-(2-Hydroxy-3-nonyl)adenine hydrochloride
• Molecular Formula: C14H24ClN5O
• Molecular Weight: 313.82 g/mol
• IUPAC Name: [9-[(2R,3S)-2-hydroxynonan-3-yl]purin-6-yl]azanium;chloride
• Standard InChI: InChI=1S/C14H23N5O.ClH/c1-3-4-5-6-7-11(10(2)20)19-9-18-12-13(15)16-8-17-14(12)19;/h8-11,20H,3-7H2,1-2H3,(H2,15,16,17);1H/t10-,11+;/m1./s1
• Standard InChIKey: VVDXNJRUNJMYOZ-DHXVBOOMSA-N
• Isomeric SMILES: CCCCCC[C@@H]([C@@H](C)O)N1C=NC2=C(N=CN=C21)[NH3+].[Cl-]
• SMILES: CCCCCCC(C(C)O)N1C=NC2=C(N=CN=C21)[NH3+].[Cl-]
• Canonical SMILES: CCCCCCC(C(C)O)N1C=NC2=C(N=CN=C21)[NH3+].[Cl-]
• Description: (2R,3S)-EHNA hydrochloride is a hydrochloride salt obtained by reaction of (2R,3S)-EHNA with one equivalent of hydrochloric acid. Selective inhibitor of cGMP-stimulated phosphodiesterase (PDE2) (IC50 = 0.8 - 4 mM). Also a potent inhibitor of adenosine deaminase. It has a role as an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor and an EC 3.5.4.4 (adenosine deaminase) inhibitor. It contains a (2R,3S)-EHNA(1+).
• Synonyms: 9-(2-hydroxy-3-nonyl)adenine; 9-(2-hydroxy-3-nonyl)adenine hydrochloride; 9-(2-hydroxy-3-nonyl)adenine monohycrochloride; 9-(2-hydroxy-3-nonyl)adenine monohycrochloride, (erythro-R*,S*)-isomer; 9-(2-hydroxy-3-nonyl)adenine oxalate (2:1); 9-(2-hydroxy-3-nonyl)adenine oxalate (2:1), (erythro-R*,R*)-isomer; 9-(2-hydroxy-3-nonyl)adenine, (R*,S*)-(+-)-isomer; 9-(2-hydroxy-3-nonyl)adenine, (R*,S*)-isomer; 9-(2-hydroxy-3-nonyl)adenine, (R-(R*,R*))-isomer; 9-(2-hydroxy-3-nonyl)adenine, (R-(R*,S*))-isomer; 9-(2-hydroxy-3-nonyl)adenine, (S-(R*,R*))-isomer; 9-(2-hydroxy-3-nonyl)adenine, (S-(R*,S*))-isomer; EHNA; erythro-9-(2-hydroxy-3-nonyl)adenine; erythro-9-(2-hydroxynon-3-yl)adenine; erythro-9-(3-(2-hydroxynonyl))adenine; threo-9-(2-hydroxy-3-nonyl)adenine
• PubChem Compound: 11056106
• Last Modified: Nov 22 2021